2-(6-Thiomorpholinopyridin-3-yl)acetic acid

• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol
• IUPAC Name: 2-(6-thiomorpholin-4-ylpyridin-3-yl)acetic acid
• InChI: InChI=1S/C11H14N2O2S/c14-11(15)7-9-1-2-10(12-8-9)13-3-5-16-6-4-13/h1-2,8H,3-7H2,(H,14,15)
• InChI Key: LTAIGEJKEDPVDK-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=NC=C(C=C2)CC(=O)O

Description

2-(6-Thiomorpholinopyridin-3-yl)acetic acid is a useful research compound. Its molecular formula is C11H14N2O2S and its molecular weight is 238.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(6-Thiomorpholinopyridin-3-yl)malonate 219-3 (564 mg, 1.67 mmol) was stirred with NaOH (334 mg, 8.35 mmol) in dioxane (5 ml) and water (5 ml) for 4 hours. HCl solution was added to adjust the pH around 1 and the reaction mixture heated at 88° C. for 1 hour. Then Na2CO3 was used to adjust the pH to around 4 before the solvents were evaporated. The residue was extracted with ethyl acetate and the organic extraction dried over Na2SO4 and concentrated by rotary evaporation. Purification with reverse phase HPLC afforded 2-(6-thiomorpholinopyridin-3-yl)acetic acid 219-4.